![molecular formula C19H24ClN3O2 B4855337 3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide](/img/structure/B4855337.png)
3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide
Overview
Description
3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound, also known as JNJ-38431055, is a selective antagonist of the G protein-coupled receptor 119 (GPR119), which is involved in glucose homeostasis and lipid metabolism. In
Mechanism of Action
GPR119 is a G protein-coupled receptor that is predominantly expressed in the pancreas and gastrointestinal tract. Upon activation by endogenous ligands or synthetic agonists, GPR119 stimulates the release of insulin and incretin hormones, which regulate glucose homeostasis and lipid metabolism. 3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide acts as a selective antagonist of GPR119, inhibiting its activation and downstream signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. This compound has also been found to increase GLP-1 and PYY secretion, which can lead to decreased food intake and weight loss. Additionally, this compound has been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in adipose tissue.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide in lab experiments is its selectivity for GPR119, which allows for specific targeting of this receptor and its downstream signaling pathways. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective inhibition of GPR119. Additionally, this compound has a short half-life in vivo, which may limit its efficacy in long-term studies.
Future Directions
There are several potential future directions for research on 3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide. One area of interest is the development of more potent and selective GPR119 antagonists for use in preclinical and clinical studies. Additionally, further studies are needed to elucidate the mechanisms underlying the effects of this compound on glucose homeostasis and lipid metabolism. Finally, the potential therapeutic applications of this compound in the treatment of type 2 diabetes and other metabolic disorders should be explored in more detail.
Scientific Research Applications
3-[(4-chloro-1H-pyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide has been extensively studied for its potential applications in the field of diabetes and metabolic disorders. As a selective GPR119 antagonist, this compound has been shown to decrease glucose levels and improve insulin sensitivity in animal models of type 2 diabetes. Additionally, this compound has been found to increase GLP-1 and PYY secretion, which are hormones involved in glucose homeostasis and appetite regulation.
properties
IUPAC Name |
3-[(4-chloropyrazol-1-yl)methoxy]-N-(2,3-dimethylcyclohexyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClN3O2/c1-13-5-3-8-18(14(13)2)22-19(24)15-6-4-7-17(9-15)25-12-23-11-16(20)10-21-23/h4,6-7,9-11,13-14,18H,3,5,8,12H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBTJPCJCYMIAES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1C)NC(=O)C2=CC(=CC=C2)OCN3C=C(C=N3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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